Benzyl (1-amino-2-methyl-1-oxopropan-2-yl)carbamate

• IUPAC Name: benzyl N-(1-amino-2-methyl-1-oxopropan-2-yl)carbamate
• InChI: InChI=1S/C12H16N2O3/c1-12(2,10(13)15)14-11(16)17-8-9-6-4-3-5-7-9/h3-7H,8H2,1-2H3,(H2,13,15)(H,14,16)
• InChI Key: PIIYOXFGVHEMGI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)N)NC(=O)OCC1=CC=CC=C1
• Molecular Formula: C12H16N2O3
• DSSTOX Substance ID: DTXSID801196276
• Molecular Weight: 236.27 g/mol
• CAS RN: 81587-18-0

Description

Benzyl (1-amino-2-methyl-1-oxopropan-2-yl)carbamate is an organic compound with the molecular formula C12H16N2O3. It is a derivative of carbamic acid and benzyl alcohol. The compound is a white solid that is soluble in organic solvents and moderately soluble in water.

Physical And Chemical Properties Analysis

Benzyl (1-amino-2-methyl-1-oxopropan-2-yl)carbamate has a density of 1.2±0.1 g/cm3. More detailed physical and chemical properties such as boiling point, melting point, and solubility can be determined through further experimental analysis.

Scientific Research Applications

Enzyme Inhibition Studies

Benzyl carbamates, including Benzyl (1-amino-2-methyl-1-oxopropan-2-yl)carbamate, have been studied for their potential to inhibit acetyl- and butyrylcholinesterase enzymes. Some compounds in this category have shown promising inhibition of both enzymes, with a few exhibiting high selectivity and low inhibitory concentration values, comparable to known drugs like galanthamine (Bąk et al., 2019).

Mechanochemical Synthesis

A sustainable method for the synthesis of carbamates, including those related to Benzyl (1-amino-2-methyl-1-oxopropan-2-yl)carbamate, using 1,1′-Carbonyldiimidazole (CDI) as an eco-friendly acylation agent has been developed. This mechanochemical approach enhances reactivity and eliminates the need for solvents, making it an environmentally friendly option (Lanzillotto et al., 2015).

Antineoplastic and Antifilarial Potential

Studies have shown that certain alkyl 5-(alkoxycarbonyl)-1H-benzimidazole-2-carbamates and related derivatives, which may include Benzyl (1-amino-2-methyl-1-oxopropan-2-yl)carbamate, possess significant antineoplastic and antifilarial properties. These compounds have demonstrated growth inhibition in L1210 cells and significant in vivo antifilarial activity against adult worms in experimental infections (Ram et al., 1992).

Spectroscopic Studies

Benzyl carbamates have been the subject of vibrational (FT-IR, FT-Raman) and UV–Visible spectroscopic studies to understand their electronic and nonlinear optical properties. These studies provide insights into the molecular structure and reactivity of compounds like Benzyl (1-amino-2-methyl-1-oxopropan-2-yl)carbamate (Rao et al., 2016).

Synthesis of Carbamate Derivatives

Research has been conducted on the synthesis of carbamate derivatives, including methods applicable to Benzyl (1-amino-2-methyl-1-oxopropan-2-yl)carbamate. These methods can lead to new compounds with potential biological activity, expanding the scope of carbamate chemistry (Ghashang, 2014).

Synthesis routes and methods I

Procedure details

To a solution of 2-benzyloxycarbonylamino-2-methyl-propionic acid (1 g) in N,N-dimethylformamide (10 mL) were added 1-hydroxybenzotriazole (0.63 g), 1-ethyl-3-(3-dimethylamino-propyl)carbodiimide hydrochloride (1.21 g), triethylamine (1.76 mL) and 28% aqueous ammonia solution (2 mL), and the mixture was stirred at room temperature overnight. The reaction mixture was poured into water, and the resulting mixture was extracted with ethyl acetate. The organic layer was washed with 0.5 mol/L hydrochloric acid, water, 1 mol/L aqueous sodium hydroxide solution, water and brine successively, and dried over anhydrous sodium sulfate. The solvent was removed under reduced pressure to give 2-benzyloxycarbonylamino-2-methylpropionamide (0.26 g). This material was dissolved in methanol (5 mL). To the solution was added 10% palladium-carbon powder (30 mg), and the mixture was stirred under a hydrogen atmosphere for 3 hours. The insoluble material was removed by filtration, and the filtrate was concentrated under reduced pressure to give the title compound (0.11 g).

Synthesis routes and methods II

Procedure details

To a solution of 2-benzyloxycarbonylamino-2-methyl-propionic acid (1 g) in N,N-dimethylformamide (10 mL) were added 1-hydroxybenzotriazole (0.63 g), 1-ethyl-3-(3-dimethyl-aminopropyl)carbodiimide hydrochloride (1.21 g), triethylamine (1.76 mL) and 28% aqueous ammonia solution (2 mL), and the mixture was stirred at room temperature overnight. The reaction mixture was poured into water, and the resulting mixture was extracted with ethyl acetate. The organic layer was washed with 0.5 mol/L hydrochloric acid, water, 1 mol/L aqueous sodium hydroxide solution, water and brine successively, and dried over anhydrous sodium sulfate. The solvent was removed under reduced pressure to give 2-benzyloxycarbonylamino-2-methylpropionamide (0.26 g) This material was dissolved in methanol (5 mL). To the solution was added 10% palladium-carbon powder (30 mg), and the mixture was stirred at room temperature under a hydrogen atmosphere for 3 hours. The insoluble material was removed by filtration, and the filtrate was concentrated under reduced pressure to give the title compound (0.11 g).